Cas no 898539-99-6 (N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine)

• Product Name: N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine
• CAS No: 898539-99-6
• MF: C₅H₆F₃N₃
• MW: 165.116450786591
• CID: 1120800
• PubChem ID: 54351446
• Update Time: 2025-06-11

N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine
• N-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
• Methyl-(5-trifluoromethyl-2H-pyrazol-3-yl)-amine
• AM101534
• UGBLXUVMPXXKRK-UHFFFAOYSA-N
• SCHEMBL12038435
• YKB53999
• 898539-99-6
• DB-266470
• SCHEMBL26690423

• MDL： MFCD21602192
• Inchi： 1S/C5H6F3N3/c1-9-4-2-3(10-11-4)5(6,7)8/h2H,1H3,(H2,9,10,11)
• InChI Key： UGBLXUVMPXXKRK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC)=NN1)(F)F

Computed Properties

• Exact Mass: 165.05138169g/mol
• Monoisotopic Mass: 165.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.7Ų

Additional information on N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine

Recent Advances in the Study of N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine (CAS: 898539-99-6)

N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine (CAS: 898539-99-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current research efforts.

The compound's trifluoromethyl group and pyrazole core make it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. Recent literature has explored its role as an intermediate in the synthesis of more complex molecules, as well as its direct biological effects. The versatility of this scaffold has been demonstrated in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a kinase inhibitor, showing promising activity against specific cancer-related kinases. The research team employed structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, leading to derivatives with improved pharmacological profiles. These findings suggest that N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine could serve as a valuable starting point for developing novel anticancer agents.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the compound's activity against drug-resistant bacterial strains. The study demonstrated that modifications to the pyrazole ring could enhance antimicrobial properties while maintaining favorable toxicity profiles. This research highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, several innovative routes for the preparation of N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine have been developed. A 2022 paper in Organic Process Research & Development described a scalable, cost-effective synthesis method that improves upon previous approaches in terms of yield and purity. These advancements in synthetic methodology are crucial for facilitating further research and potential commercialization of derivatives based on this scaffold.

Pharmacokinetic studies of the compound and its derivatives have also progressed, with recent investigations focusing on improving metabolic stability and bioavailability. Research published in European Journal of Pharmaceutical Sciences in 2023 employed computational modeling to predict absorption, distribution, metabolism, and excretion (ADME) properties, guiding the design of more drug-like molecules based on this core structure.

Looking forward, the unique properties of N-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine continue to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's ability to serve as a versatile building block in medicinal chemistry ensures its ongoing relevance in drug discovery efforts across multiple therapeutic areas.